Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

treatment of mining wastewater with polysilicate
aluminum ferric sulfate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: COAGULANT WS

CAS No.: 106215-09-2

Cat. No.: S1818805

Coagulant Performance and Characteristics

The table below summarizes key performance data and characteristics of PSAFS and a related, enhanced

variant from laboratory studies.

Wastewater Optimal Key Removal .
Coagulant T ) Notable Properties
Type Dosage Efficiencies
Mn- Synthetic ship Information Superior demulsification  Fibrous particles with a
modified oily wastewater  missing & oil-removal vs. other tight, spatial network
PSAFS [1] modifiers [1] structure [1]
PSAFS (FD- Swine 10 mL/L COD: 50.4%, Color: Amorphous Si—Al-Fe
PSAF) Wastewater [2] 95.7%, Turbidity: polymer; higher % content
97.1%, Phosphate: of "Feb" (highly polymeric
99.7% [2] Fe species); good stability

[2]

Coagulation Mechanisms of PSAFS
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PSAFS functions through multiple coagulation mechanisms, enhancing its effectiveness in destabilizing

contaminants and forming removable flocs.
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Experimental Protocol for Jar Testing

This standard jar test procedure can be used to optimize PSAFS dosage and conditions for a specific mining

wastewater sample.
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Detailed Steps:

Wastewater Characterization: Analyze the raw mining wastewater for key parameters: pH, turbidity
(NTU), Total Suspended Solids (TSS), and target contaminants (e.g., heavy metals, arsenic) [3].
Coagulant Preparation: Prepare a stock solution of PSAFS (e.g., 1-5% w/v) using deionized water.
The coagulant may be modified with metals like manganese (Mn) for enhanced performance [1].
Rapid Mixing (Coagulation): Add varying doses of PSAFS to jars. Use a programmable jar tester.
Conditions: 350-800 rpm for 1-5 minutes [4]. This ensures rapid, uniform dispersion and initial
charge neutralization.

Slow Mixing (Flocculation): Reduce mixing speed to promote floc growth. Conditions: 50-150 rpm
for 10 minutes [4].

Sedimentation: Turn off mixers and allow flocs to settle for a predetermined time (e.g., 20-60
minutes).
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e Sample Analysis: Carefully extract supernatant from each jar and re-analyze for the parameters in
Step 1. Calculate removal efficiencies.

Application Notes for Researchers

e Structural Advantage: The "self-skeletization" or formation of a fibrous, spatial network by metal-
silicate coagulants like PSAFS is a critical mechanism. This structure reinforces pore networks within
flocs, enhancing dewaterability and structural integrity, which is crucial for sludge handling post-
treatment [5] [1].

¢ Performance Optimization: Research indicates that modifying PSAFS with certain metal ions can
significantly boost its performance. Manganese sulfate (MnSOa4) has been shown to be a more
effective modifier for oil removal compared to zinc or magnesium sulfate [1].

¢ Industrial Context: Inorganic coagulants like Poly Aluminum Chloride (PAC) are widely used in
complex wastewater streams due to their cost-effectiveness and outstanding charge neutralization
capacity [5] [4]. PSAFS represents an advanced class of these inorganic polymer coagulants.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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